Cas no 1462938-93-7 (2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid)
2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid
- AKOS014338898
- EN300-1153839
- 1462938-93-7
- 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid
-
- Inchi: 1S/C11H18O4S/c1-16(14,15)11(9(12)13)7-10(8-11)5-3-2-4-6-10/h2-8H2,1H3,(H,12,13)
- InChI Key: NKLZMIKYGYHDBE-UHFFFAOYSA-N
- SMILES: S(C)(C1(C(=O)O)CC2(CCCCC2)C1)(=O)=O
Computed Properties
- Exact Mass: 246.09258022g/mol
- Monoisotopic Mass: 246.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 79.8Ų
2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153839-0.05g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 0.05g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-0.1g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 0.1g |
$1106.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-0.25g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 0.25g |
$1156.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-0.5g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 0.5g |
$1207.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-1.0g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-2.5g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 2.5g |
$2464.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-5.0g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1153839-10.0g |
2-methanesulfonylspiro[3.5]nonane-2-carboxylic acid |
1462938-93-7 | 10g |
$5405.0 | 2023-06-09 |
2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid
Introduction to 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid (CAS No. 1462938-93-7)
2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid, identified by the CAS number 1462938-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a methanesulfonyl group and a nonane core, presents unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.
The molecular framework of 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid consists of a spiro linkage between two cycloalkane rings, specifically a cyclopentane and a cycloheptane ring system. This spiro configuration introduces rigidity and conformational constraints, which can be exploited to enhance binding affinity and selectivity in drug design. The presence of the methanesulfonyl group further contributes to the compound's pharmacological potential by providing a hydrogen bond acceptor moiety, a feature that is often critical for interactions with biological targets.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the binding modes of natural products and exhibit enhanced metabolic stability. The spiro[3.5]nonane core has been explored in various therapeutic contexts, including central nervous system (CNS) drugs, where its structural features contribute to blood-brain barrier penetration. Additionally, the carboxylic acid functionality at the 2-position offers opportunities for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.
Current research in the field of medicinal chemistry highlights the utility of 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid as a building block for innovative drug candidates. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor interactions. The compound's unique structural motifs have been leveraged to develop molecules with anti-inflammatory, analgesic, and neuroprotective effects. These findings underscore the importance of exploring structurally diverse scaffolds in the quest for next-generation therapeutics.
The synthesis of 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency. Furthermore, the incorporation of the methanesulfonyl group necessitates careful consideration of functional group compatibility during synthetic planning.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid to biological targets. These studies have revealed promising interactions with proteins involved in disease pathways, paving the way for structure-activity relationship (SAR) investigations. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and identify lead compounds with improved pharmacokinetic profiles.
The pharmaceutical industry has taken note of the potential applications of 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid in drug discovery programs. Several companies are actively exploring its use as an intermediate in synthesizing novel therapeutics targeting neurological disorders, cancer, and inflammatory conditions. The compound's versatility as a scaffold allows for modifications that can fine-tune its biological activity while maintaining structural integrity.
In conclusion, 2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid (CAS No. 1462938-93-7) represents a significant advancement in medicinal chemistry, offering a unique combination of structural features that are conducive to drug development. Its spirocyclic framework, coupled with functional groups such as the methanesulfonyl and carboxylic acid moieties, provides a rich platform for innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.
1462938-93-7 (2-Methanesulfonylspiro[3.5]nonane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)